

BMS-754807: A Comprehensive Kinase Selectivity Profile

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: BMS-754807
CAS No.: 1001350-96-4
Cat. No.: B1684702

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-754807 is a potent, orally bioavailable, and reversible small-molecule inhibitor targeting the insulin-like growth factor 1 receptor (IGF-1R) and the insulin receptor (InsR) kinase family. [1][2][3] With a pyrrolotriazine core structure, it acts as an ATP-competitive inhibitor of the catalytic function of these receptors. [2][3] This technical guide provides an in-depth analysis of the kinase selectivity profile of **BMS-754807**, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and the pertinent signaling pathways.

Kinase Selectivity Profile of BMS-754807

BMS-754807 demonstrates high affinity for IGF-1R and InsR, with IC₅₀ values in the low nanomolar range. While it is highly potent against its primary targets, it also exhibits activity against a limited number of other kinases, albeit at reduced potencies. The following tables summarize the in vitro inhibitory activity of **BMS-754807** against a panel of kinases.

Table 1: Primary Targets and Key Off-Targets (Cell-Free Assays)

Kinase	IC50 (nM)	Ki (nM)	Notes
IGF-1R	1.8	<2	Primary Target
InsR	1.7	<2	Primary Target
TrkB	4 / 4.1	Off-Target	
Met	5.6 / 6	Off-Target	
TrkA	7 / 7.4	Off-Target	
Aurora A	9	Off-Target	
Aurora B	25	Off-Target	
RON	44	Off-Target	

Table 2: Kinases with Low to No Activity

BMS-754807 shows little to no activity against a number of other kinases, highlighting its selectivity. These include:

- Flt3
- Lck
- MK2
- PKA
- PKC

Experimental Protocols

The determination of the kinase selectivity profile of **BMS-754807** involves robust in vitro kinase inhibition assays. The following is a detailed methodology based on published protocols.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of **BMS-754807** against a panel of purified kinases.

Materials:

- Recombinant human kinases
- **BMS-754807** (dissolved in DMSO)
- Fluoresceinated peptide substrate (e.g., KKSREGDYMTMQIG for IGF-1R)
- ATP
- Assay Buffer: 100 mM HEPES pH 7.4, 10 mM MgCl₂, 0.015% Brij35, 4 mM DTT
- 384-well U-bottom plates
- EDTA solution
- Caliper LabChip 3000 or similar microfluidic electrophoresis system


Procedure:

- Compound Preparation: A serial dilution of **BMS-754807** is prepared in DMSO and then diluted in the assay buffer to the desired final concentrations.
- Reaction Setup: The enzymatic reactions are set up in 384-well plates with a final volume of 30 μ L. Each well contains the assay buffer, a specific concentration of **BMS-754807**, the recombinant kinase, and the fluorescently labeled peptide substrate.
- Reaction Initiation: The reaction is initiated by the addition of ATP at a concentration equivalent to its K_m for the specific kinase.
- Incubation: The reaction mixture is incubated at room temperature for 60 minutes.
- Reaction Termination: The reaction is stopped by the addition of 30 μ L of 35 mM EDTA.

- **Data Acquisition:** The reaction mixture is analyzed using a Caliper LabChip 3000. This system separates the phosphorylated product from the unphosphorylated substrate by electrophoretic mobility shift. The amount of phosphorylated product is quantified by fluorescence detection.
- **Data Analysis:** The percentage of inhibition is calculated relative to control wells (no inhibitor) and blank wells (no enzyme). The IC50 values are then determined by fitting the dose-response curves using non-linear regression analysis.


Signaling Pathway and Experimental Workflow

To visually represent the context of **BMS-754807**'s activity, the following diagrams illustrate the IGF-1R/InsR signaling pathway and the general workflow of the kinase inhibition assay.



[Click to download full resolution via product page](#)

Caption: IGF-1R/InsR signaling pathway and the inhibitory action of **BMS-754807**.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. BMS-754807, a small molecule inhibitor of insulin-like growth factor-1R/IR - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. Bms-754807 | C₂₃H₂₄FN₉O | CID 24785538 - PubChem [pubchem.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [BMS-754807: A Comprehensive Kinase Selectivity Profile]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1684702/docs#bms-754807-a-comprehensive-kinase-selectivity-profile>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)